Cas no 14852-18-7 (N-(2-Ammonioethyl)ethane-1,2-diammonium phosphate)

• Product Name: N-(2-Ammonioethyl)ethane-1,2-diammonium phosphate
• CAS No: 14852-18-7
• MF: C₄H₁₆N₃O₄P
• MW: 201.161301612854
• CID: 228048
• Update Time: 2024-01-26

N-(2-Ammonioethyl)ethane-1,2-diammonium phosphate Chemical and Physical Properties

Names and Identifiers

• N-(2-Ammonioethyl)ethane-1,2-diammonium phosphate
• bis(2-azaniumylethyl)azanium,phosphate

• Inchi： 1S/C4H13N3.H3O4P/c5-1-3-7-4-2-6;1-5(2,3)4/h7H,1-6H2;(H3,1,2,3,4)
• InChI Key： LFVGOTSWORJXOK-UHFFFAOYSA-N
• SMILES： C([NH2+]CC[NH3+])C[NH3+].P([O-])([O-])([O-])=O

Computed Properties

• Exact Mass: 201.08798
• Monoisotopic Mass: 201.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 62.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158A^2

Experimental Properties

• PSA: 141.83
• LogP: -0.64370